Cas no 864977-51-5 (2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 864977-51-5
• MF: C₁₇H₁₆ClN₃O₄S₂
• MW: 425.909640312195
• CID: 5887549
• PubChem ID: 3624692
• Update Time: 2025-11-07

2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-chloro-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, N-[6-(aminosulfonyl)-3-(2-methoxyethyl)-2(3H)-benzothiazolylidene]-2-chloro-
• F1359-1194
• 864977-51-5
• AKOS024605762
• 2-chloro-N-[(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 2-chloro-N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide
• 2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C17H16ClN3O4S2/c1-25-9-8-21-14-7-6-11(27(19,23)24)10-15(14)26-17(21)20-16(22)12-4-2-3-5-13(12)18/h2-7,10H,8-9H2,1H3,(H2,19,23,24)
• InChI Key： MHIXFKNXPIGKLV-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOC)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 425.0270760g/mol
• Monoisotopic Mass: 425.0270760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 136Ų

Additional information on 2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 864977-51-5)

2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS number 864977-51-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole class, a heterocyclic scaffold widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including a chloro substituent, a sulfamoyl moiety, and an ethyl side chain, contributes to its unique chemical properties and biological interactions.

The benzothiazole core of 2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is known to exhibit a range of biological activities, making it a valuable scaffold for drug discovery and development. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in this compound enhances its potential to interact with biological targets, thereby modulating cellular processes and disease pathways.

In recent years, there has been growing interest in the development of novel benzothiazole-based compounds due to their ability to cross the blood-brain barrier and exhibit high bioavailability. The sulfamoyl group in 2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide plays a crucial role in its pharmacological activity by facilitating hydrogen bonding interactions with biological targets. This group is commonly found in many bioactive molecules and has been shown to enhance binding affinity and selectivity.

The chloro substituent at the 2-position of the benzamide moiety further influences the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. Chloro-substituted aromatic compounds are frequently explored in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The ethyl side chain at the 3-position of the benzothiazole ring adds another layer of complexity to the molecule's structure, influencing its solubility and metabolic stability.

Recent studies have highlighted the potential of 2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide as a lead compound for further drug development. Research has demonstrated its efficacy in inhibiting specific enzymes and receptors involved in inflammation and cancer progression. For instance, preclinical studies have shown that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, its ability to interact with certain kinases has been observed, suggesting potential applications in oncology.

The synthesis of 2-chloro-N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex heterocyclic framework efficiently.

The pharmacokinetic properties of CAS No. 864977-51-5 are also critical factors in determining its therapeutic potential. Studies have investigated its absorption, distribution, metabolism, excretion (ADME) profile to understand how it behaves within the body. The presence of polar functional groups like the sulfamoyl moiety suggests good water solubility, which is advantageous for oral administration. However, further research is needed to optimize its metabolic stability and bioavailability.

In conclusion, 864977-51 is a promising compound with significant therapeutic potential in various disease areas. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for benzothiazole derivatives, 864977 holds promise for contributing to advancements in pharmaceutical science.